Cas no 1388036-56-3 (O-(2-bromo-4-fluorophenyl)methylhydroxylamine)

• Product Name: O-(2-bromo-4-fluorophenyl)methylhydroxylamine
• CAS No: 1388036-56-3
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• MDL: MFCD21921032
• CID: 4596198
• PubChem ID: 75356211
• Update Time: 2025-05-20

O-(2-bromo-4-fluorophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-[(2-bromo-4-fluorophenyl)methyl]hydroxylamine
• O-(2-bromo-4-fluorophenyl)methylhydroxylamine

• MDL： MFCD21921032
• Inchi： 1S/C7H7BrFNO/c8-7-3-6(9)2-1-5(7)4-11-10/h1-3H,4,10H2
• InChI Key： GGVKWNHQHOZRNX-UHFFFAOYSA-N
• SMILES： NOCC1=CC=C(F)C=C1Br

Computed Properties

• Exact Mass: 218.97
• Monoisotopic Mass: 218.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

O-(2-bromo-4-fluorophenyl)methylhydroxylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on O-(2-bromo-4-fluorophenyl)methylhydroxylamine

O-(2-bromo-4-fluorophenyl)methylhydroxylamine: A Comprehensive Overview

The compound O-(2-bromo-4-fluorophenyl)methylhydroxylamine (CAS No. 1388036-56-3) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry, agrochemicals, and advanced materials synthesis. This compound is characterized by its unique structure, which incorporates a methylhydroxylamine group attached to a bromo-fluorophenyl ring. The presence of both bromine and fluorine substituents on the aromatic ring imparts distinctive electronic and steric properties, making it a valuable building block in modern organic synthesis.

Recent studies have highlighted the importance of bromine substituents in modulating the reactivity and selectivity of aromatic compounds in various chemical reactions. For instance, research published in the *Journal of Medicinal Chemistry* demonstrates that the bromine atom in O-(2-bromo-4-fluorophenyl)methylhydroxylamine enhances the compound's ability to participate in nucleophilic aromatic substitution reactions, a critical step in the synthesis of bioactive molecules. Similarly, the fluorine atom contributes to increased lipophilicity and metabolic stability, which are desirable properties in drug design.

The synthesis of O-(2-bromo-4-fluorophenyl)methylhydroxylamine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the substitution of a hydroxyl group on a bromo-fluorophenol derivative with a methylhydroxylamine moiety. This transformation is often facilitated by the use of coupling agents or transition metal catalysts, depending on the specific reaction pathway chosen. The optimization of these conditions has been an active area of research, with recent advancements reported in *Organic Process Research & Development* emphasizing the importance of solvent selection and temperature control to achieve high yields and purity.

In terms of applications, O-(2-bromo-4-fluorophenyl)methylhydroxylamine has found extensive use as an intermediate in the synthesis of heterocyclic compounds, particularly those with potential pharmacological activity. For example, it serves as a key precursor in the construction of imidazopyridines and related structures, which are known for their anti-inflammatory and anticancer properties. Additionally, its role as a building block in agrochemicals has been explored, with recent studies in *Pest Management Science* highlighting its potential as an intermediate in herbicide development.

The physical properties of O-(2-bromo-4-fluorophenyl)methylhydroxylamine are also worth noting. It is typically obtained as a white crystalline solid with a melting point around 150°C. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it amenable to various solution-phase reactions. However, care must be taken during handling due to its sensitivity to moisture and light, which can lead to decomposition under certain conditions.

From an environmental perspective, there is growing interest in understanding the fate and behavior of O-(2-bromo-4-fluorophenyl)methylhydroxylamine in natural systems. Recent toxicological studies published in *Environmental Science & Technology* suggest that while it exhibits moderate toxicity to aquatic organisms, its persistence in the environment is relatively low due to rapid biodegradation under aerobic conditions. These findings are particularly relevant for industries involved in its production and application.

In conclusion, O-(2-bromo-4-fluorophenyl)methylhydroxylamine (CAS No. 1388036-56-3) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and application-specific research, positions it as a key player in contemporary chemical innovation.